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Compound of Interest

Compound Name: Berkeleylactone F

Cat. No.: B10818917 Get Quote

Executive Summary & Compound Identity
Berkeleylactone F is a specialized secondary metabolite belonging to the class of 16-

membered polyhydroxylated macrolide antibiotics. Originally isolated from a unique coculture of

Penicillium fuscum and Penicillium camembertii (or clavigerum) isolated from the acidic

Berkeley Pit Lake, it represents a distinct chemical scaffold with potential applications in

antimicrobial and anticancer research (specifically MMP-3 inhibition).[1]

This guide provides a rigorous technical framework for handling, solubilizing, and maintaining

the integrity of Berkeleylactone F. Unlike standard reagents, this compound possesses

specific structural vulnerabilities—primarily its macrocyclic lactone ring and conjugated olefinic

systems—that dictate its solvent compatibility and storage conditions.
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Parameter Data

CAS Number 2095114-72-8

Formula C₁₆H₂₈O₅

Molecular Weight 300.4 g/mol

Structural Class 16-membered Macrolide

Appearance Off-white solid

Key Functionalities
Macrocyclic ester (lactone), conjugated E-olefin,

secondary hydroxyls

Solubility Profile
Solvent Compatibility Matrix
Berkeleylactone F exhibits lipophilic characteristics typical of macrolides, necessitating

organic co-solvents for biological assays. The following matrix summarizes solubility based on

polarity and experimental validation.
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Solvent Solubility Rating
Estimated
Concentration

Application Notes

DMSO Excellent > 10 mg/mL

Preferred for stock

solutions.

Cryoprotective for

frozen stocks.

Methanol Excellent > 10 mg/mL
Ideal for HPLC/MS

sample preparation.

Ethanol Good ~ 5-10 mg/mL

Suitable for cellular

assays where DMSO

toxicity is a concern.

DMF Good ~ 5-10 mg/mL

Alternative organic

carrier; harder to

remove than MeOH.

Water Poor < 0.1 mg/mL

Do not use for stock

preparation. Requires

co-solvent.

PBS (pH 7.4) Poor < 0.1 mg/mL

Risk of precipitation

upon direct addition

without co-solvent.

Critical Dissolution Protocol
Expert Insight: Many researchers encounter "crashing out" (precipitation) when diluting

hydrophobic macrolides into aqueous media. The following "Step-Down" protocol minimizes

this risk.

Primary Stock: Dissolve neat Berkeleylactone F in 100% DMSO to a concentration of 10–

20 mM. Vortex for 30 seconds.

Visual Check: Inspect for turbidity. The solution must be optically clear.

Intermediate Dilution (Optional): If the final assay requires <1% DMSO, prepare a 10x

intermediate in media immediately before use.
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Aqueous Introduction: Add the DMSO stock into the vortexing aqueous buffer (not buffer into

DMSO) to prevent local high-concentration precipitation.

Stability Profile
Structural Vulnerabilities
The stability of Berkeleylactone F is governed by two primary chemical features:

Lactone Linkage: Susceptible to hydrolysis under basic (pH > 8) or strongly acidic conditions,

leading to ring-opening and total loss of biological activity.

Conjugated E-Olefin: Potential site for photo-isomerization or oxidation if exposed to high-

intensity light or oxidizing agents.

Stability in Solution
Condition Stability Assessment Recommendation

DMSO (Room Temp) Stable (24-48 hours)
Suitable for short-term bench

work.

DMSO (-20°C) High (> 6 months)
Standard Storage. Avoid

repeated freeze-thaw cycles.

Aqueous Media (pH 7.4) Moderate (Hours)
Hydrolysis risk increases over

time. Prepare fresh.

Acidic Media (pH < 4) Low
Rapid degradation likely (acid-

catalyzed hydrolysis).

Basic Media (pH > 9) Very Low
Immediate saponification of

the lactone.

Solid State Storage
Temperature: -20°C is mandatory for long-term banking.

Container: Amber glass vials with Teflon-lined caps to prevent moisture ingress and UV

exposure.
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Hygroscopicity: Keep desiccated. Macrolides can absorb moisture, facilitating solid-state

hydrolysis.

Experimental Workflows
Workflow: Solubility Limit Determination
This self-validating protocol ensures you do not overestimate solubility, which causes "false

negatives" in bioassays due to unseen precipitation.

Start: Solid Berkeleylactone F

Add Solvent (e.g., DMSO)
Target: 10 mg/mL

Vortex & Sonicate
(5 mins, <40°C)

Visual Inspection

Solution Clear?

Centrifuge/Filter
(0.22 µm PTFE)

Yes

Add more solvent

No (Turbid)

HPLC Quantification
vs Standard Curve
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Click to download full resolution via product page

Caption: Step-by-step workflow for gravimetric and chromatographic verification of solubility

limits.

Workflow: Stability Stress Testing
To validate the compound's integrity for a new assay condition, perform this stress test.

Stress Conditions

Berkeleylactone F
Stock (DMSO)

Acidic (pH 2)
Hydrolysis Check

Basic (pH 10)
Saponification Check

Oxidative (H2O2)
Alkene Check

UV Light
Isomerization Check

LC-MS Analysis
(Monitor MW 300.4) Degradation Profile

Click to download full resolution via product page

Caption: Forced degradation pathways to identify storage and handling risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. The Berkeleylactones, Antibiotic Macrolides from Fungal Coculture - PMC
[pmc.ncbi.nlm.nih.gov]

2. Cryptic Biosynthesis of the Berkeleypenostatins from Coculture of Extremophilic
Penicillium sp - PMC [pmc.ncbi.nlm.nih.gov]

3. bioaustralis.com [bioaustralis.com]

4. Berkeleylactones and a Citreohybriddione analogue from Penicillium turbatum - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Solubility and Stability Profiling of
Berkeleylactone F]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10818917#solubility-and-stability-of-berkeleylactone-
f-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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